Cas no 851950-32-8 (ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-32-8
• MF: C₂₄H₂₀ClN₃O₆S
• MW: 513.950103759766
• CID: 6327533
• PubChem ID: 3469842
• Update Time: 2025-05-30

ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• AB00670454-01
• AKOS024590288
• ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• F0641-0428
• 851950-32-8
• ethyl 3-(4-chlorophenyl)-5-[(3,4-dimethoxybenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C24H20ClN3O6S/c1-4-34-24(31)20-16-12-35-22(26-21(29)13-5-10-17(32-2)18(11-13)33-3)19(16)23(30)28(27-20)15-8-6-14(25)7-9-15/h5-12H,4H2,1-3H3,(H,26,29)
• InChI Key： WMTAIGLOMJGIIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2=C(NC(C3C=CC(=C(C=3)OC)OC)=O)SC=C2C(C(=O)OCC)=N1)=O

Computed Properties

• Exact Mass: 513.0761342g/mol
• Monoisotopic Mass: 513.0761342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 135Ų

Additional information on ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851950-32-8)

Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 851950-32-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural complexity of this molecule, characterized by its thienopyridazine core and functionalized aromatic rings, makes it a subject of intense study for potential therapeutic applications.

The molecular structure of Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of a chlorophenyl group at the third position and a dimethoxybenzamido group at the fifth position are particularly noteworthy. These substituents not only enhance the solubility and bioavailability of the compound but also play a crucial role in modulating its interaction with biological targets.

In recent years, there has been a growing interest in thienopyridazine derivatives due to their diverse pharmacological properties. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique structural features of Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate make it an attractive candidate for further investigation in drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chlorophenyl and dimethoxybenzamido groups necessitates careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex thienopyridazine core efficiently.

The biological evaluation of Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate has revealed intriguing results. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The dimethoxybenzamido moiety is particularly important in modulating the enzyme activity by binding to specific amino acid residues within the active site. This interaction leads to a reduction in pro-inflammatory cytokine production, making the compound a promising candidate for treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate has shown promise in cancer research. Preliminary studies indicate that this compound can inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways involved in cell growth and survival. The chlorophenyl group is believed to play a significant role in this process by modulating the activity of tyrosine kinases and other key enzymes associated with cancer progression.

The development of novel therapeutic agents often involves the optimization of lead compounds through structure-activity relationship (SAR) studies. Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate serves as an excellent starting point for such investigations. By systematically modifying various functional groups within the molecule, researchers can gain insights into the structural requirements necessary for optimal biological activity. These insights are crucial for designing more effective and selective drug candidates.

The pharmaceutical industry continues to invest heavily in the discovery and development of innovative therapeutics based on heterocyclic compounds like Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate. Advances in computational chemistry and high-throughput screening technologies have accelerated the process of identifying promising candidates for further development. These tools enable researchers to predict the biological activity of novel compounds with greater accuracy and efficiency.

In conclusion, Ethyl 3-(4-chlorophenyl)-5-(3,4-dimethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.